Cas no 898408-87-2 ((2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 898408-87-2
• MF: C₁₇H₁₅FN₂OS₂
• MW: 346.442204713821
• CID: 5481733
• Update Time: 2025-07-16

(2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• XTLDLMYJSDMTLV-MGXKBMBFSA-N
• (2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C17H15FN2OS2/c1-2-9-20-14-7-5-12(18)11-15(14)23-17(20)19-16(21)8-6-13-4-3-10-22-13/h3-8,10-11H,2,9H2,1H3/b8-6+,19-17+
• InChI Key： XTLDLMYJSDMTLV-ZQKUKRBTSA-N
• SMILES： C(/N=C1\N(CCC)C2=CC=C(F)C=C2S\1)(=O)/C=C/C1SC=CC=1

Additional information on (2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide

Introduction to (2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide (CAS No. 898408-87-2)

Compound with the chemical name (2E)-N-(2Z)-6-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide (CAS No. 898408-87-2) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzothiazole core, a fluoro substituent, and a thiophene moiety, which collectively contribute to its unique chemical properties and biological interactions.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. Its stability and reactivity make it an ideal platform for further functionalization. In this particular compound, the presence of a fluoro substituent at the 6-position of the benzothiazole ring enhances its metabolic stability and binding affinity to biological targets. This modification is particularly crucial in drug development, as it can improve the compound's bioavailability and prolong its therapeutic effect.

The propyl group at the 3-position adds another layer of complexity to the molecule's interactions. This alkyl substituent can influence both the electronic properties of the benzothiazole ring and its solubility in various solvents. The dual functionality of this group makes it an attractive candidate for further derivatization, allowing chemists to fine-tune its biological activity for specific applications.

The enamine moiety, represented by the (E) configuration at the double bond between the amide nitrogen and the propenyl group, contributes to the molecule's overall shape and reactivity. Enamines are known for their ability to participate in hydrogen bonding and form stable complexes with biological targets. This feature makes them valuable in drug design, as they can enhance binding affinity and selectivity.

The presence of a thiophen group at the 3-position of the propenamide further enriches the structural diversity of this compound. Thiophenes are aromatic heterocycles that have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of this moiety into the molecular framework suggests potential therapeutic applications in these areas.

In recent years, there has been growing interest in developing novel heterocyclic compounds with enhanced pharmacological properties. The compound (CAS No. 898408-87-2) fits well within this trend, as it combines multiple pharmacophores into a single molecular entity. This approach has been shown to increase the likelihood of discovering compounds with desirable biological activities.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that molecules with similar structural features may exhibit inhibitory effects on various cancer-related enzymes and pathways. The combination of a benzothiazole core with fluoro and thiophene substituents creates a unique chemical profile that could be exploited for developing new anticancer agents.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. In the case of (CAS No. 898408-87-2), computational studies have been used to model its interactions with potential biological targets, providing valuable insights into its mechanism of action.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key parts of the molecular framework efficiently.

Evaluation of this compound's pharmacokinetic properties is essential for determining its suitability as a drug candidate. Studies have been conducted to assess its solubility, stability, and metabolic fate in vitro and in vivo. These studies provide critical data for optimizing formulation and dosing strategies.

The potential side effects associated with any new drug must be carefully considered before it can be brought into clinical use. Preliminary toxicology studies on (CAS No. 898408-87-2) have shown no significant adverse effects at tested doses, suggesting that it may be relatively safe for further development.

The regulatory landscape for new pharmaceuticals is complex and requires thorough documentation to support safety and efficacy claims. Researchers are working diligently to gather all necessary data to meet regulatory requirements for clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.